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Compound of Interest

Compound Name: 4-Bromo-5-chloro-2-fluoroaniline

Cat. No.: B180509 Get Quote

An In-depth Technical Guide to 4-Bromo-5-
chloro-2-fluoroaniline
This technical guide provides a comprehensive overview of the chemical structure, properties,

and potential synthetic pathways for 4-Bromo-5-chloro-2-fluoroaniline, a halogenated aniline

derivative of interest to researchers and professionals in drug development and chemical

synthesis. Due to the limited availability of experimental data for this specific isomer, this guide

also includes information on closely related compounds to provide a comparative context.

Chemical Structure and Identification
4-Bromo-5-chloro-2-fluoroaniline is an aromatic amine with bromine, chlorine, and fluorine

substituents on the benzene ring. Its systematic IUPAC name is 4-bromo-5-chloro-2-
fluoroaniline.[1]

SMILES Notation: The Simplified Molecular Input Line Entry System (SMILES) notation for this

compound is C1=C(C(=CC(=C1Cl)Br)F)N.[1]

Physicochemical Properties
Experimental data on the physical properties of 4-Bromo-5-chloro-2-fluoroaniline are not

readily available in the published literature. The following table summarizes the computed

properties for 4-Bromo-5-chloro-2-fluoroaniline and provides experimental data for related

isomers for comparative purposes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b180509?utm_src=pdf-interest
https://www.benchchem.com/product/b180509?utm_src=pdf-body
https://www.benchchem.com/product/b180509?utm_src=pdf-body
https://www.benchchem.com/product/b180509?utm_src=pdf-body
https://www.benchchem.com/product/b180509?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-5-chloro-2-fluoroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-5-chloro-2-fluoroaniline
https://www.benchchem.com/product/b180509?utm_src=pdf-body
https://www.benchchem.com/product/b180509?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
4-Bromo-5-chloro-
2-fluoroaniline

4-Bromo-2-
fluoroaniline

4-Bromo-2-
chloroaniline

Molecular Formula C₆H₄BrClFN C₆H₅BrFN C₆H₅BrClN

Molecular Weight
224.46 g/mol

(Computed)[1]
190.01 g/mol 206.47 g/mol

Monoisotopic Mass
222.91997 Da

(Computed)[1]
204.92939 Da

Melting Point Data not available 40-42 °C Data not available

Boiling Point Data not available Data not available Data not available

Solubility Data not available Data not available Data not available

XLogP3 2.7 (Computed)[1]

Visualization of Chemical Structure
The chemical structure of 4-Bromo-5-chloro-2-fluoroaniline is depicted in the following

diagram generated using the DOT language.

Chemical structure of 4-Bromo-5-chloro-2-fluoroaniline.

Potential Synthetic Pathways
While a specific, validated experimental protocol for the synthesis of 4-Bromo-5-chloro-2-
fluoroaniline is not readily available, established methods for the synthesis of structurally

similar compounds can provide valuable insights into potential synthetic strategies. The

following protocols for related haloanilines are presented as a reference for the development of

a synthetic route.

Synthesis of 4-Bromo-2-fluoroaniline
A common method for the synthesis of 4-bromo-2-fluoroaniline involves the bromination of 2-

fluoroaniline.

Experimental Protocol:
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Dissolve 100 parts of 2-fluoroaniline in 400 parts of methylene chloride.

Cool the solution to 0°C.

Add 160 parts of solid N-bromosuccinimide (NBS) in portions over a 2-hour period while

maintaining the temperature at 0°C.

Stir the resulting dark red mixture for an additional 20 minutes.

Wash the reaction mixture four times with 200 parts of cold water for each wash.

Separate the organic phase and dry it over anhydrous sodium sulfate.

Evaporate the solvent under reduced pressure (300 mm Hg) to yield the crude product.[2]

Synthesis of 4-Bromo-2-chloroaniline
The synthesis of 4-bromo-2-chloroaniline can be achieved through the bromination of 2-

chloroaniline.

Experimental Workflow:

Dissolve 2-chloroaniline and KBr in AcOH/H₂O Add ZnAl-BrO₃-LDHs Stir at 25°C for 1h Extract with dichloromethane Purify by column chromatography Obtain 4-bromo-2-chloroaniline

Click to download full resolution via product page

General workflow for the synthesis of 4-bromo-2-chloroaniline.

Spectroscopic Data
No specific experimental spectroscopic data (such as ¹H NMR, ¹³C NMR, or IR) for 4-Bromo-5-
chloro-2-fluoroaniline has been found in the reviewed literature. Researchers seeking to

characterize this compound would need to perform these analyses.

Safety and Handling
Based on GHS classifications for 4-Bromo-5-chloro-2-fluoroaniline, the compound is

considered harmful if swallowed, causes skin irritation, causes serious eye irritation, and may
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cause respiratory irritation.[1] Appropriate personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat, should be worn when handling this chemical. Work

should be conducted in a well-ventilated fume hood.

Disclaimer: This document is intended for informational purposes for a technical audience. The

information on synthetic protocols is based on related compounds and should be adapted and

validated by qualified chemists. All chemical handling should be performed with appropriate

safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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